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Compound of Interest

Compound Name: Folate sodium

Cat. No.: B1496492 Get Quote

For researchers, scientists, and drug development professionals, ensuring workplace safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Folate sodium, including operational procedures and disposal plans. Adherence to

these guidelines will help maintain a safe laboratory environment.

Personal Protective Equipment (PPE)
While Folate sodium is not generally classified as a hazardous substance, adherence to

standard laboratory safety protocols is crucial to minimize any potential risks.[1] The following

personal protective equipment is recommended:

PPE Category Item Specifications

Eye Protection Safety glasses or goggles
Tightly fitting to protect against

dust.

Hand Protection Gloves
Chemical-impermeable gloves

(e.g., nitrile or neoprene).

Body Protection
Laboratory coat or disposable

gown

To prevent contact with skin

and clothing.[2]

Respiratory Protection Dust mask or respirator

Recommended when handling

the powder form to avoid

inhalation of dust.[1][3]
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Handling and Storage
Proper handling and storage are critical to maintain the integrity of Folate sodium and the

safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[4][5]

Work in a well-ventilated area to minimize dust inhalation.[3][4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where Folate sodium is handled.

Storage:

Store in a cool, dry, and dark place.[6]

Keep the container tightly closed.[7]

Recommended storage temperatures are 0-4°C for short-term (days to weeks) and -20°C for

long-term (months to years).[6][7]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is necessary.
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Emergency Situation Procedure

Skin Contact

Wash the affected area with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. If irritation persists, seek

medical attention.[4][8]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting the upper and lower eyelids.

Remove contact lenses if present and easy to

do. Seek medical attention.[4][8]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a

large amount of water to dilute the substance.

Seek medical attention.[4][5]

Spill

For small spills, carefully sweep or scoop up the

material, avoiding dust generation. Place the

collected material into a suitable, labeled

container for disposal. Clean the spill area

thoroughly with water.[1][9] For large spills,

evacuate the area and contact emergency

services.[4]

Disposal Plan
The disposal of Folate sodium must comply with all federal, state, and local regulations.

Waste Classification: While not typically classified as hazardous, it is important to consult

local regulations to determine if your waste is considered hazardous.[9]

Containment: Place Folate sodium waste in a clearly labeled, sealed container.[9] Do not

mix with other chemical waste.[9]
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Disposal Route: Contact your institution's environmental health and safety (EHS) office for

specific disposal instructions. Depending on local regulations, disposal options may include

incineration or landfilling by a licensed waste disposal company.[9]

Procedural Workflow for Handling Folate Sodium
The following diagram illustrates the standard operating procedure for safely handling Folate
sodium in a laboratory setting.
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Workflow for Handling Folate sodium

Preparation
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Review Safety Data Sheet (SDS)
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Weigh/Measure Folate Sodium
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Perform Experimental Procedure

Decontaminate Work Area In Case of Spill or Exposure

Segregate and Label Waste

Dispose of Waste According to
Institutional & Local Regulations

Follow Emergency Procedures
(First Aid, Spill Cleanup)
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Caption: Standard operating procedure for handling Folate sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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